Cas no 1064702-38-0 (4-2-methoxy-5-(trifluoromethyl)phenylpiperidine)

• Product Name: 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine
• CAS No: 1064702-38-0
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5857376
• PubChem ID: 71741741
• Update Time: 2025-06-11

4-2-methoxy-5-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine
• 1064702-38-0
• 4-[2-methoxy-5-(trifluoromethyl)phenyl]piperidine
• EN300-1932647
• DTXSID001232254

• Inchi： 1S/C13H16F3NO/c1-18-12-3-2-10(13(14,15)16)8-11(12)9-4-6-17-7-5-9/h2-3,8-9,17H,4-7H2,1H3
• InChI Key： JKDGKKAQRIRNRJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1CCNCC1)OC)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine

Comprehensive Overview of 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS No. 1064702-38-0)

4-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS No. 1064702-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative features a methoxy group and a trifluoromethyl substituent on the phenyl ring, which contribute to its distinct chemical behavior and reactivity. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates targeting neurological and metabolic disorders.

The compound's CAS No. 1064702-38-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure combines a piperidine core with a substituted phenyl group, making it a versatile building block in medicinal chemistry. Recent studies highlight its utility in developing selective enzyme inhibitors and receptor modulators, aligning with the growing demand for precision therapeutics. The inclusion of a trifluoromethyl group enhances its lipophilicity, a property highly valued in drug design for improving membrane permeability.

In the context of current trends, 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine aligns with the rising interest in fluorinated compounds, which are widely explored for their stability and bioactivity. Fluorine incorporation, as seen in this molecule, is a hot topic in drug discovery due to its ability to modulate pharmacokinetics. Searches for "trifluoromethyl in drug design" or "piperidine derivatives in pharmaceuticals" reflect the compound's relevance to modern research. Additionally, its potential role in central nervous system (CNS) drug development resonates with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, CAS No. 1064702-38-0 is often discussed in forums and publications addressing advanced organic synthesis techniques. Chemists frequently search for "efficient piperidine functionalization methods" or "aryl-piperidine coupling strategies," underscoring the compound's technical significance. Its stability under various reaction conditions makes it a reliable candidate for multi-step syntheses, particularly in high-throughput screening libraries.

Beyond pharmaceuticals, 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine has potential applications in material science, particularly in designing fluorinated polymers with enhanced durability. The compound's methoxy and trifluoromethyl groups could contribute to novel coatings or adhesives, addressing industry demands for high-performance materials. This interdisciplinary appeal further elevates its profile in both academic and industrial settings.

In summary, 4-2-methoxy-5-(trifluoromethyl)phenylpiperidine (CAS No. 1064702-38-0) represents a compelling case study in modern chemistry, bridging drug discovery, synthetic methodology, and material innovation. Its structural features and adaptability position it as a valuable asset in addressing contemporary scientific challenges, from targeted therapy development to advanced material engineering.